Cas no 62788-04-9 (Benzonitrile, 4-(4-butylcyclohexyl)-)

• Product Name: Benzonitrile, 4-(4-butylcyclohexyl)-
• CAS No: 62788-04-9
• MF: C₁₇H₂₃N
• MW: 241.3712246418
• CID: 431222
• Update Time: 2024-01-29

Benzonitrile, 4-(4-butylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(4-butylcyclohexyl)-
• 4-(4-Butylcyclohexyl)benzonitrile
• p-(4-Butylcyclohexyl)benzonitrile

• Inchi： 1S/C17H23N/c1-2-3-4-14-5-9-16(10-6-14)17-11-7-15(13-18)8-12-17/h7-8,11-12,14,16H,2-6,9-10H2,1H3
• InChI Key： YYAVXASAKUOZJJ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2CCC(CCCC)CC2)C=C1

Computed Properties

• Exact Mass: 241.18319
• Monoisotopic Mass: 241.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 0.98
• Boiling Point: 366.6°C at 760 mmHg
• Flash Point: 176.4°C
• Refractive Index: 1.525
• PSA: 23.79